Cas no 98280-13-8 (Ketone, bromomethyl 4,5-dimethyl-3-isoxazolyl (6CI))

• Product Name: Ketone, bromomethyl 4,5-dimethyl-3-isoxazolyl (6CI)
• CAS No: 98280-13-8
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 1002463
• PubChem ID: 121227508
• Update Time: 2025-04-20

Ketone, bromomethyl 4,5-dimethyl-3-isoxazolyl (6CI) Chemical and Physical Properties

Names and Identifiers

• Ketone, bromomethyl 4,5-dimethyl-3-isoxazolyl (6CI)
• 98280-13-8
• DTXSID801235945
• Ethanone, 2-bromo-1-(4,5-dimethyl-3-isoxazolyl)-
• 2-Bromo-1-(4,5-dimethylisoxazol-3-yl)ethanone

• Inchi： 1S/C7H8BrNO2/c1-4-5(2)11-9-7(4)6(10)3-8/h3H2,1-2H3
• InChI Key： GPYRWKFNHGNRSU-UHFFFAOYSA-N
• SMILES： BrCC(C1C(C)=C(C)ON=1)=O

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų